Cas no 63820-04-2 (methyl 5-amino-1,3-oxazole-4-carboxylate)

Methyl 5-amino-1,3-oxazole-4-carboxylate is a heterocyclic compound featuring an oxazole core with an amino group at the 5-position and a carboxylate ester at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and ester functionalities allows for further derivatization, enabling the construction of more complex molecular architectures. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound is particularly valued in medicinal chemistry for its potential as a building block in bioactive molecule development.

methyl 5-amino-1,3-oxazole-4-carboxylate structure

63820-04-2 structure

Product name:methyl 5-amino-1,3-oxazole-4-carboxylate

CAS No:63820-04-2

MF:C₅H₆N₂O₃

MW:142.1127409935

MDL:MFCD19208548

CID:2192928

PubChem ID:55291159

methyl 5-amino-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-aminooxazole-4-carboxylate
- methyl 5-amino-1,3-oxazole-4-carboxylate
- AT34144
- 4-Oxazolecarboxylic acid, 5-amino-, methyl ester
- Methyl5-aminooxazole-4-carboxylate
- MFCD19208548
- 867-029-6
- 63820-04-2
- AKOS006365208
- DB-334663
- EN300-2940391
- SY318666
- MDL： MFCD19208548
- Inchi： InChI=1S/C5H6N2O3/c1-9-5(8)3-4(6)10-2-7-3/h2H,6H2,1H3
- InChI Key： CBYSDGQDEISDQJ-UHFFFAOYSA-N
- SMILES： O=C(C1=C(N)OC=N1)OC

Computed Properties

Exact Mass: 142.03784206Da
Monoisotopic Mass: 142.03784206Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.4Å²
XLogP3: 0.7

methyl 5-amino-1,3-oxazole-4-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2940391-0.05g	methyl 5-amino-1,3-oxazole-4-carboxylate	63820-04-2	95.0%	0.05g	$903.0	2025-03-19
1PlusChem	1P00IBQW-250mg	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	250mg	$2024.00	2024-04-22
Aaron	AR00IBZ8-2.5g	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	2.5g	$8670.00	2023-12-15
A2B Chem LLC	AI54232-100mg	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	100mg	$1207.00	2024-04-19
A2B Chem LLC	AI54232-500mg	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	500mg	$2668.00	2024-04-19
Aaron	AR00IBZ8-500mg	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	500mg	$3464.00	2025-02-14
1PlusChem	1P00IBQW-500mg	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	500mg	$3154.00	2024-04-22
A2B Chem LLC	AI54232-50mg	4-Oxazolecarboxylic acid, 5-amino-, methyl ester	63820-04-2	95%	50mg	$986.00	2024-04-19
Enamine	EN300-2940391-5g	methyl 5-amino-1,3-oxazole-4-carboxylate	63820-04-2	95%	5g	$9301.0	2023-09-06
Enamine	EN300-2940391-0.1g	methyl 5-amino-1,3-oxazole-4-carboxylate	63820-04-2	95.0%	0.1g	$1113.0	2025-03-19

methyl 5-amino-1,3-oxazole-4-carboxylate Related Literature

1. Atomic-absorption determination of mercury in geological materials by flame and carbon-rod atomisation after solvent extraction and using co-extracted silver as a matrix modifier

Analyst, 1983,108, 58-63
2. Characterisation of peroxidation products arising from culinary oils exposed to continuous and discontinuous thermal degradation processes†

Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
3. Atomic layer deposition of textured zinc nitride thin films

Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
4. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†

Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
5. Cadmium diruthenium(ii,iii) carbonates showing diverse magnetism behavior arising from variety configuration of [Ru2(CO3)4]n3n− layer†

Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213

Related Categories

Additional information on methyl 5-amino-1,3-oxazole-4-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 5-Amino-1,3-oxazole-4-carboxylate (CAS: 63820-04-2)

Methyl 5-amino-1,3-oxazole-4-carboxylate (CAS: 63820-04-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, including antimicrobial, antiviral, and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic applications.

One of the most notable developments in the synthesis of methyl 5-amino-1,3-oxazole-4-carboxylate involves the optimization of multi-step reactions to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and enhanced the scalability of the process. The study also emphasized the compound's stability under various conditions, making it a reliable building block for further derivatization.

In the realm of medicinal chemistry, methyl 5-amino-1,3-oxazole-4-carboxylate has been explored as a precursor for the development of kinase inhibitors. A recent Nature Communications article (2024) detailed its incorporation into a series of small-molecule inhibitors targeting aberrant signaling pathways in cancer cells. The researchers reported promising in vitro results, with several derivatives exhibiting nanomolar potency against specific oncogenic kinases. These findings underscore the compound's potential in precision medicine and targeted therapy.

Beyond oncology, the compound has also shown promise in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel oxazole-based analogs derived from methyl 5-amino-1,3-oxazole-4-carboxylate, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

In conclusion, methyl 5-amino-1,3-oxazole-4-carboxylate (CAS: 63820-04-2) continues to be a focal point in chemical biology and drug discovery. Its synthetic versatility and biological relevance make it an invaluable tool for researchers aiming to develop next-generation therapeutics. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases, further expanding its impact on the pharmaceutical industry.